Cas no 869186-74-3 (4-(Methoxymethyl)-3-nitrobenzoic acid)

• Product Name: 4-(Methoxymethyl)-3-nitrobenzoic acid
• CAS No: 869186-74-3
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD12173015
• CID: 2143123
• Update Time: 2025-05-21

4-(Methoxymethyl)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethyl)-3-nitrobenzoic acid
• RFJGLQUXKSWRSE-UHFFFAOYSA-N
• Benzoic acid, 4-(methoxymethyl)-3-nitro-
• 4-(Methoxymethyl)-3-nitrobenzoic acid

• MDL： MFCD12173015
• Inchi： 1S/C9H9NO5/c1-15-5-7-3-2-6(9(11)12)4-8(7)10(13)14/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： RFJGLQUXKSWRSE-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Topological Polar Surface Area: 92.4

Additional information on 4-(Methoxymethyl)-3-nitrobenzoic acid

4-(Methoxymethyl)-3-nitrobenzoic Acid (CAS No. 869186-74-3): A Comprehensive Overview

4-(Methoxymethyl)-3-nitrobenzoic acid, identified by the CAS registry number 869186-74-3, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which includes a nitro group at the 3-position and a methoxymethyl substituent at the 4-position of the benzoic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-(Methoxymethyl)-3-nitrobenzoic acid typically involves multi-step organic reactions, often starting from readily available aromatic compounds. The introduction of the nitro group is commonly achieved through nitration reactions, while the methoxymethyl group can be introduced via alkylation or substitution reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing ecological impact.

The chemical properties of 4-(Methoxymethyl)-3-nitrobenzoic acid are heavily influenced by its functional groups. The nitro group is known for its strong electron-withdrawing nature, which increases the acidity of the benzoic acid moiety. This enhanced acidity makes the compound particularly useful in applications requiring protonation or deprotonation reactions. Additionally, the methoxymethyl group introduces steric hindrance and contributes to the molecule's solubility in organic solvents, which is advantageous for its use in various chemical processes.

In terms of applications, 4-(Methoxymethyl)-3-nitrobenzoic acid has found utility in several domains. In pharmaceutical research, it serves as a building block for designing bioactive molecules with potential therapeutic applications. For instance, recent studies have explored its role as a precursor for anti-inflammatory and anticancer agents due to its ability to modulate key cellular pathways. In material science, this compound has been investigated for its potential as a component in advanced polymers and coatings, where its functional groups can contribute to improved mechanical and thermal properties.

The latest research on 4-(Methoxymethyl)-3-nitrobenzoic acid has focused on understanding its interaction with biological systems and its potential as a drug delivery agent. Scientists have reported that this compound can act as a carrier for delivering therapeutic agents across cellular membranes due to its unique physicochemical properties. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensing technologies.

In conclusion, 4-(Methoxymethyl)-3-nitrobenzoic acid (CAS No. 869186-74-3) is a versatile compound with a wide range of applications across multiple disciplines. Its distinctive structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.